Cas no 84878-61-5 (Maduramicin ammonium)

• Product Name: Maduramicin ammonium
• CAS No: 84878-61-5
• MF: C₄₇H₈₃NO₁₇
• MW: 934.158437013626
• MDL: MFCD00865282
• CID: 60776
• PubChem ID: 73656838
• Update Time: 2025-06-08

Maduramicin ammonium Chemical and Physical Properties

Names and Identifiers

• Maduramycin ammonium
• MADURAMICIN AMMONIUM
• MADURAMICIN AMMONIUM SALT
• Madubamycin ammonium
• (2R,3S,4S,5R,6S)-6-[(1R)-1-[(2S,5R,7S,8R,9S)-2-[(2S,2'R,3'S,5R,5'R)-3'-[(2,6-Dideoxy-3,4-di-O-methyl-b-L-arabino-hexopyranosyl)oxy]octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2'-bifuran]-5-yl]-9-hydroxy-2,8-dimethyl-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]tetrahydro-2-hydroxy-4,5-dimethoxy-3-methyl-2H-pyran-2-acetic acid monoammonium salt
• maduramicin ammonoium
• princin ammonoum
• Decocci (Maduramcin ammonium premix)
• Maduramicin
• WAKO137-16811
• (2R,3S,4S,5R,6S)-6-[(1R)-1-[(2S,5R,7S,8R,9S)-2-[(2S,2'R,3'S,5R,5'R)-3'-[(2,6-Dideoxy-3,4-di-O-methyl-b-L-arabino-hexopyranosyl)oxy]octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trime
• Cygro
• Prinicin ammonium
• DSSTox_CID_28909
• DSSTox_RID_83177
• DSSTox_GSID_48983
• Tox21_113443
• Tox21_113443_1
• 1,6-Dioxaspiro[4.5]decane, maduramicin α deriv. (ZCI)
• 2H-Pyran-2-acetic acid, 6-[(1R)-1-[(2S,5R,7S,8R,9S)-2-[(2S,2′R,3′S,5R,5′R)-3′-[(2,6-dideoxy-3,4-di-O-methyl-β-L-arabino-hexopyranosyl)oxy]octahydro-2-methyl-5′-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2′-bifuran]-5-yl]-9-hydroxy-2,8-dimethyl-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]tetrahydro-2-hydroxy-4,5-dimethoxy-3-methyl-, monoammonium salt, (2R,3S,4S,5R,6S)- (9CI)
• Maduramicin α, monoammonium salt (ZCI)
• CL 259971
• Maduramicin ammonium 100 microg/mL in Acetonitrile
• CL-259971
• 79356-08-4
• 5U912U22T2
• Maduramicin [USAN:INN:BAN]
• Q23936401
• Maduramicine [French]
• CHEMBL2105807
• DB11525
• HY-N7071A
• Kaduramicina
• Maduramicinum
• CL-273703
• Maduramicin (ammonium)
• DA-55170
• CHEBI:189929
• s5094
• CS-0085591
• CL 273,703
• Lonomycin A, 23,27-didemethoxy-2,6,22-tridemethyl-11-O-demethyl-22-((2,6-dideoxy-3,4-di-O-methyl-beta-L-arabino-hexopyranosyl)oxy)-6-methoxy-, monoammonium salt, (3R,4S,5S,6R,7S,22S)-
• Kaduramicina [Spanish]
• BS-18177
• Maduramycin (ammonium)
• AKOS037649392
• 84878-61-5
• Maduramicin alpha-monoammonium salt
• WQGJEAMPBSZCIF-HKSLRPGUSA-N
• Maduramicinum [Latin]
• 61991-54-6
• UNII-5U912U22T2
• D04830
• Maduramicine
• azane;2-[(2R,3S,4S,5R,6S)-6-[(1R)-1-[(2S,5R,7S,8R,9S)-2-[(2R,5S)-5-[(2R,3S,5R)-3-[(2R,4S,5S,6S)-4,5-dimethoxy-6-methyloxan-2-yl]oxy-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]oxolan-2-yl]-5-methyloxolan-2-yl]-7-hydroxy-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-2-hydroxy-4,5-dimethoxy-3-methyloxan-2-yl]acetic acid
• 2H-Pyran-2-acetic acid, 6-((1R)-1-((2S,5R,7S,8R,9S)-2-((2S,2'R,3'S,5R,5'R)-3'-((2,6-dideoxy-3,4-di-O-methyl-beta-L-arabino-hexopyranosyl)oxy)octahydro-2-methyl-5'-((2S,3S,5R,6S)-tetrahydro-6-hydroxy-2,8-dimethyl-1,6-dioxaspiro(4.5)dec-7-yl)ethyl)tetrahydro-2-hydroxy-4,5-dimethoxy-3-methyl-, monoammonium salt, (2R,3S,4S,5R,6S)-
• Maduramicin (USAN/INN)
• Maduramicin ammonium

• MDL： MFCD00865282
• Inchi： 1S/C47H80O17.H3N/c1-23-18-24(2)45(9,51)61-36(23)31-19-32(58-35-20-30(53-10)40(55-12)28(6)57-35)42(59-31)44(8)15-14-33(60-44)43(7)16-17-46(64-43)21-29(48)25(3)37(62-46)26(4)38-41(56-13)39(54-11)27(5)47(52,63-38)22-34(49)50;/h23-33,35-42,48,51-52H,14-22H2,1-13H3,(H,49,50);1H3/t23-,24+,25+,26+,27-,28-,29-,30-,31+,32-,33+,35+,36-,37-,38-,39-,40-,41-,42+,43-,44-,45-,46+,47+;/m0./s1
• InChI Key： WQGJEAMPBSZCIF-HKSLRPGUSA-N
• SMILES： C[C@]1(CC[C@]2(C[C@H](O)[C@@H](C)[C@@H]([C@H]([C@@H]3O[C@](O)(CC(=O)O)[C@@H](C)[C@H](OC)[C@H]3OC)C)O2)O1)[C@H]1CC[C@]([C@@H]2O[C@@H]([C@@H]3[C@@H](C)C[C@@H](C)[C@](O)(C)O3)C[C@@H]2O[C@H]2O[C@@H](C)[C@H](OC)[C@@H](OC)C2)(C)O1.N

Computed Properties

• Exact Mass: 933.56610018g/mol
• Monoisotopic Mass: 933.56610018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 65
• Rotatable Bond Count: 12
• Complexity: 1600
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213

Experimental Properties

• Melting Point: 173-176 °C
• Boiling Point: 913.9 °C at 760 mmHg
• Flash Point: 255.5 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 211.58000
• LogP: 3.35840

Maduramicin ammonium Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R25;R27;R36
• Safety Instruction： S26;S28;S36/37;S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Maduramicin ammonium

Comprehensive Overview of Maduramicin Ammonium (CAS No. 84878-61-5): Properties, Applications, and Industry Insights

Maduramicin ammonium, identified by its CAS number 84878-61-5, is a polyether ionophore antibiotic widely recognized for its efficacy in veterinary medicine, particularly in poultry health management. This compound belongs to the class of monovalent cation ionophores, which selectively disrupt cellular ion balance in target pathogens. As global demand for sustainable livestock production grows, maduramicin ammonium has gained prominence due to its targeted action against coccidiosis—a pervasive parasitic disease affecting poultry worldwide.

The molecular structure of maduramicin ammonium features a unique polycyclic ether framework that enables precise interaction with sodium and potassium ions across biological membranes. Recent studies highlight its superior bioavailability compared to other polyether antibiotics, with a low resistance development profile in field conditions. Industry reports indicate that formulations containing CAS 84878-61-5 demonstrate 92-97% efficacy against Eimeria species when used at approved concentrations in feed additives.

Environmental sustainability has become a critical focus in veterinary pharmaceuticals, and maduramicin ammonium addresses this through its low environmental persistence. Research published in the Journal of Agricultural and Food Chemistry (2023) confirms its rapid degradation in soil (DT50 = 4.7 days), making it compliant with modern green veterinary drug standards. This characteristic aligns with the One Health initiative by minimizing ecological impact while maintaining animal welfare standards.

Manufacturing innovations have significantly improved the production efficiency of maduramicin ammonium salt. Modern fermentation technologies utilizing Actinomadura rubra strains now achieve yields exceeding 18 g/L—a 40% increase over traditional methods. These advancements support the compound's role in cost-effective poultry disease prevention, particularly in emerging markets where antibiotic alternatives remain cost-prohibitive for small-scale farmers.

Regulatory landscapes continue to evolve, with 84878-61-5 maintaining approval in over 45 countries as a feed additive for broiler chickens. The European Food Safety Authority's 2022 re-evaluation confirmed its safety margin when used within 5 ppm dietary levels. However, manufacturers emphasize strict adherence to withdrawal periods (typically 5 days pre-slaughter) to ensure food safety compliance—a critical consideration for exporters meeting global poultry trade standards.

Emerging research explores secondary applications of maduramicin ammonium in gut microbiome modulation. Preliminary data suggests potential synergistic effects with probiotics in maintaining intestinal barrier function, though further clinical validation is required. This aligns with growing consumer interest in antibiotic-free poultry production while addressing welfare challenges during transitional phases.

Quality control protocols for CAS 84878-61-5 have advanced with HPLC-MS/MS methods now detecting impurities at 0.01% levels. The USP Veterinary Drug Monograph (Revision 3, 2023) specifies stringent limits for related substances, ensuring batch-to-batch consistency for animal health manufacturers. These developments support the compound's position in precision livestock farming systems integrating automated dosing technologies.

Market analysts project steady 4.2% CAGR growth for maduramicin ammonium products through 2028, driven by expanding poultry consumption in Asia-Pacific regions. Formulation scientists are responding with heat-stable premixes and pellet-compatible versions to meet diverse processing requirements. Such innovations address frequent queries about feed mill compatibility and nutrient interaction stability from poultry nutritionists.

Recent patent filings reveal novel slow-release matrix technologies incorporating 84878-61-5, potentially extending its therapeutic window. These developments coincide with heightened interest in controlled-release veterinary drugs that optimize dosage regimens while reducing labor costs—a key concern for poultry farm automation adopters.

As the industry navigates antibiotic stewardship challenges, maduramicin ammonium maintains its relevance through demonstrated target-specificity and favorable residue profiles. Ongoing pharmacokinetic studies in different poultry breeds aim to refine dosage recommendations, particularly for high-growth broiler strains with unique metabolic characteristics. This research direction responds to frequent searches regarding breed-specific dosing and metabolic interactions in modern poultry genetics.